Metal-based antitumour drugs in the post-genomic era: what comes next?

Dalton Transactions Pub Date: 2011-07-04 DOI: 10.1039/C1DT10522A

Abstract

In our Dalton Transactions Perspective article entitled, ‘Metal-based antitumour drugs in the post genomic era', (Dalton Trans., 2006, 1929–1933) we discussed metal-based drugs in light of past decades of research. We concluded that the post-genomic era would dictate a change in the direction of the field with knowledge of the genome increasingly allowing protein targets to be identified and not simply assuming that DNA is the only relevant target of metal-based drugs. Since our article was published new insights into the mode of action of metal-based drugs have emerged making some older findings increasingly relevant to current drug design. In this article we discuss these developments in terms of what we believe should be the future direction for the field.

Graphical abstract: Metal-based antitumour drugs in the post-genomic era: what comes next?
Recommended Literature
Dalton Transactions
Journal Name：Dalton Transactions
Research Products